3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 3-[[4-(4-chlorophenyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C17H19ClN2O/c18-15-4-6-16(7-5-15)20-10-8-19(9-11-20)13-14-2-1-3-17(21)12-14/h1-7,12,21H,8-11,13H2
• InChI Key: NVLCCFSZDLLHDM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H19ClN2O
• Molecular Weight: 302.8 g/mol

Description

3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol, also known as WAY-100635, is a selective serotonin receptor antagonist. It was developed by Wyeth-Ayerst Laboratories in the early 1990s and is widely used in scientific research to study the role of serotonin receptors in various physiological and pathological processes.

Mechanism of Action

3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol acts as a selective antagonist of the serotonin 5-HT1A receptor, which is widely distributed throughout the brain and plays a key role in the regulation of mood, anxiety, and other physiological processes. By blocking this receptor, 3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol can modulate the activity of serotonin in the brain and alter various physiological and pathological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol are complex and depend on the specific receptor subtype and brain region being targeted. However, in general, 3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol has been shown to modulate the activity of serotonin in the brain, leading to changes in mood, anxiety, and other physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol is its selectivity for the serotonin 5-HT1A receptor, which allows researchers to study the role of this receptor in various physiological and pathological processes. However, one limitation of 3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol is its relatively short half-life, which can make it difficult to maintain stable levels of the drug in the bloodstream over extended periods of time.

Future Directions

There are many potential future directions for research involving 3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol. Some possible areas of focus include the role of serotonin receptors in the regulation of appetite and energy balance, the use of serotonin receptor antagonists in the treatment of various psychiatric and neurological disorders, and the development of new drugs that target specific serotonin receptor subtypes. Additionally, further research is needed to fully understand the complex biochemical and physiological effects of 3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol and other serotonin receptor antagonists.

Synthesis Methods

The synthesis of 3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol involves several steps, including the reaction of 4-chlorobenzylamine with 1-(2-hydroxyphenyl)ethanone to form 4-chlorobenzyl-1-(2-hydroxyphenyl)ethylamine. This intermediate is then reacted with piperazine to form 3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol.

Scientific Research Applications

3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}phenol is widely used in scientific research to study the role of serotonin receptors in various physiological and pathological processes. It is particularly useful in the study of depression, anxiety, and other mood disorders, as well as in the study of neurological and psychiatric disorders such as schizophrenia and Parkinson's disease.